Barium130

• CAS No.: 15055-15-9
• Molecular Formula: C34H26O9

Description

Barium-130 ($^{130}\text{Ba}$) is a stable isotope of barium, constituting approximately 0.106% of natural barium abundance . It is characterized by 56 protons and 74 neutrons, with a nuclear spin of 0, making it NMR-inactive. Barium-130 is primarily studied for its nuclear properties, including its role in double-beta decay experiments, where it serves as a daughter isotope of xenon-130 ($^{130}\text{Xe}$) . In chemical contexts, barium-130 is incorporated into compounds such as barium chloride ($^{130}\text{BaCl}_2$), which is used in specialized analytical and industrial applications due to its isotopic purity .

Preparation Methods

Barium-130 is naturally occurring and is found in small quantities within the Earth’s barium deposits . Industrially, it can be enriched from natural barium sources through processes such as neutron irradiation and subsequent chemical separation . One method involves dissolving neutron-irradiated barium in acid, precipitating the barium, and then using ion exchange media to separate and purify the desired isotope .

Chemical Reactions Analysis

Barium-130, like other barium isotopes, can participate in various chemical reactions typical of alkaline earth metals. These reactions include:

Oxidation: Barium readily oxidizes when exposed to air, forming barium oxide (BaO).

Reduction: Barium can be reduced from its compounds using strong reducing agents.

Substitution: Barium can undergo substitution reactions, particularly in the formation of barium sulfate (BaSO₄) and barium carbonate (BaCO₃).

Common reagents used in these reactions include oxygen, sulfuric acid, and carbon dioxide. The major products formed are barium oxide, barium sulfate, and barium carbonate .

Scientific Research Applications

Barium-130 has several scientific research applications:

Geochemical Tracing: Barium isotopes, including Barium-130, are used as tracers in geochemical studies to understand processes such as barite cycling in marine environments.

Medical Applications: Barium-130 is used in the production of Barium-131, which decays to Cesium-131, a radionuclide used in brachytherapy for cancer treatment.

Nuclear Physics: Barium-130 is used in experiments to study nuclear reactions and decay processes.

Mechanism of Action

The primary mechanism of action for Barium-130 involves its radioactive decay through double electron capture, resulting in the formation of Xenon-130 . This process is extremely slow due to the long half-life of Barium-130. The decay events are rare, making Barium-130 quasi-stable .

Comparison with Similar Compounds

Structural and Isotopic Comparisons

Barium-130 is often compared to other barium isotopes and compounds containing alkaline earth metals. Key comparisons include:

Property	Barium-130 ($^{130}\text{Ba}$)	Barium-138 ($^{138}\text{Ba}$)	Strontium-88 ($^{88}\text{Sr}$)
Natural Abundance	0.106%	71.7%	82.58% (for $^{88}\text{Sr}$)
Nuclear Spin	0	0	0
Neutron Capture Cross-Section	1.1 barns	0.28 barns	0.006 barns
Primary Applications	Nuclear research, isotopic labeling	Industrial catalysts, radiography	Medical imaging ($^{89}\text{Sr}$)

Key Findings :

• $^{130}\text{Ba}$’s low neutron capture cross-section makes it suitable for neutron shielding in nuclear reactors, unlike $^{138}\text{Ba}$, which is more abundant but less effective for specialized shielding .
• Compared to strontium isotopes, $^{130}\text{Ba}$ lacks direct medical applications but is critical in geochemical tracing due to its unique isotopic signature .

Functional Comparisons with Barium Compounds

Barium-130-containing compounds are compared to analogous strontium and calcium compounds:

Compound	Barium-130 Chloride ($^{130}\text{BaCl}_2$)	Strontium Chloride ($\text{SrCl}_2$)	Calcium Chloride ($\text{CaCl}_2$)
Melting Point	962°C	874°C	772°C
Solubility in Water	37.5 g/100 mL (20°C)	53.8 g/100 mL	74.5 g/100 mL
Toxicity	Highly toxic (causes hypokalemia)	Moderately toxic	Low toxicity
Industrial Use	Isotopic labeling, pyrotechnics	Fireworks, toothpaste additives	De-icing, desiccant

Key Findings :

• $^{130}\text{BaCl}2$ exhibits lower solubility than $\text{CaCl}2$ and $\text{SrCl}_2$, limiting its use in aqueous systems but enhancing stability in high-temperature applications .
• Its toxicity profile necessitates stringent handling protocols compared to calcium and strontium analogs .